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Compound of Interest

Compound Name: Benzyl alcohol-13C6

Cat. No.: B3064778

Introduction

Benzyl alcohol-13CE6 is a stable isotope-labeled form of benzyl alcohol where all six carbon
atoms of the phenyl group have been substituted with the carbon-13 (33C) isotope. This isotopic
labeling renders the molecule an invaluable tool for researchers, scientists, and drug
development professionals. Its primary applications include its use as an internal standard for
guantitative analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS), and as a tracer in metabolic pathway
elucidation and mechanistic studies.[1][2] The incorporation of 13C provides a distinct mass shift
without significantly altering the chemical properties of the molecule, allowing for precise
tracking and quantification in complex biological matrices.

Core Chemical and Physical Properties

The physical and chemical properties of Benzyl alcohol-13C6 are nearly identical to its
unlabeled counterpart, with the primary difference being its molecular weight. The quantitative
data for Benzyl alcohol-13C6 are summarized in the table below.
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Property Value Reference(s)
Chemical Name Benzyl alcohol-(phenyl-13C6)
Synonyms Benzenemethanol-13C6 [1]
Molecular Formula 13CeHsCH20H

CAS Number 201740-95-6

Molecular Weight 114.09 g/mol

Appearance Clear, colorless, oily liquid [3114]
Odor Mild, pleasant, aromatic [4115]
Melting Point -16to -13 °C

Boiling Point 203 to 205 °C [6]
Density 1.102 g/mL at 25 °C

Flash Point 96 °C (closed cup)

Moderately soluble in water (4
Solubility /100 mL); miscible in alcohols
and diethyl ether.[5][6]

Isotopic Purity >98% to 99 atom % 13C [1]

Chemical Purity >98% [1]

Stability and Storage

Proper handling and storage are critical to maintain the integrity and purity of Benzyl alcohol-
13C6.

Storage Recommendations
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Condition Pure Form In Solvent Reference(s)

-80°C (up to 6
Long-Term -20°C (up to 3 years) [1]
months)

Short-Term 4°C (up to 2 years) -20°C (up to 1 month) [1]

Key Stability Considerations:

» Oxidation: Benzyl alcohol-13C6 slowly oxidizes in the presence of air to form
benzaldehyde-13C6 and benzoic acid-13C6.[3][7] To mitigate this, it should be stored in a
tightly sealed, airtight container, preferably under an inert atmosphere like nitrogen.[7]

 Light Sensitivity: The compound should be protected from light.[7]

e Hygroscopicity: Benzyl alcohol is hygroscopic and will absorb moisture from the air.[7][8]
Storage in a dry, cool, and well-ventilated environment is essential.[3][9]

o Chemical Incompatibilities: It is incompatible with strong oxidizing agents, acids, and certain
metals like aluminum and iron.[7][10] Violent decomposition can occur when heated with
sulfuric acid, and exothermic polymerization can happen if heated with hydrogen bromide
and an iron salt.[10]

o Thermal Stability: While stable under recommended storage conditions, it is a combustible
liquid and vapors can form explosive mixtures with air.[7][11]

Experimental Protocols for Quality Assessment

Confirming the isotopic enrichment and positional labeling is crucial for the reliable use of
Benzyl alcohol-13C6 in quantitative and tracer studies. Mass spectrometry (MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques for this
purpose.[2]

Isotopic Enrichment Verification via Mass Spectrometry
(MS)
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Principle: The successful incorporation of six 13C atoms is confirmed by a +6 Da mass shift in
the molecular ion peak compared to the unlabeled analog.

Methodology:

e Sample Preparation: Prepare a dilute solution of Benzyl alcohol-13C6 in a volatile solvent
compatible with the ionization source (e.g., methanol or acetonitrile).

¢ Instrument Setup: Utilize a mass spectrometer (e.g., GC-MS or LC-MS) capable of resolving
the molecular ion peaks.

o Data Acquisition: Acquire a full-scan mass spectrum. The unlabeled benzyl alcohol (C7HsO)
has a molecular weight of approximately 108.14 g/mol , corresponding to a molecular ion
peak [M]* at m/z 108.

o Data Analysis: The mass spectrum of Benzyl alcohol-13C6 (:3CsHsCH20H) should exhibit a
dominant molecular ion peak [M+6]* at m/z 114. The isotopic purity is determined by
comparing the relative intensity of the m/z 114 peak to any residual signal at m/z 108.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3064778?utm_src=pdf-body-img
https://www.benchchem.com/product/b3064778?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. medchemexpress.com [medchemexpress.com]

. Benzyl alcohol-13C | 54522-91-7 | Benchchem [benchchem.com]
. cphi-online.com [cphi-online.com]

. BENZYL ALCOHOL - Ataman Kimya [atamanchemicals.com]

. Benzyl alcohol - Wikipedia [en.wikipedia.org]

. manavchem.com [manavchem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

°
(] [e0] ~ (o)) )] EaN w N -

. What Methods Should Be Mastered for the Benzyl Alcohol Storage? - Taizhou Suze
Chemical Materials Co., Ltd. [suzehg.com]

e 10. cdhfinechemical.com [cdhfinechemical.com]
e 11. carlroth.com [carlroth.com]

 To cite this document: BenchChem. [A Technical Guide to the Chemical Properties and
Stability of Benzyl Alcohol-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3064778#benzyl-alcohol-13c6-chemical-properties-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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